Cas no 879641-96-0 (4-benzyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione)

• Product Name: 4-benzyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione
• CAS No: 879641-96-0
• MF: C₁₃H₁₅NO₃S₂
• MW: 297.393100976944
• CID: 4786549
• PubChem ID: 22694167
• Update Time: 2026-02-27

4-benzyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-3,7,7-trione
• 4-Benzyl-7,7-dioxo-1,7lambda6-dithia-4-azaspiro[4.4]nonan-3-one
• 4-benzyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione
• 879641-96-0
• Z1347329124
• EN300-101766
• 4-Benzyl-1,7-dithia-4-azaspiro[4.4]nonan-3-one 7,7-dioxide
• AKOS016400903
• C13H15NO3S2

• Inchi： 1S/C13H15NO3S2/c15-12-9-18-13(6-7-19(16,17)10-13)14(12)8-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： NFLZBELSPJFBGV-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)N(CC1C=CC=CC=1)C(CS2)=O)(=O)=O

Computed Properties

• Exact Mass: 297.04933569g/mol
• Monoisotopic Mass: 297.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.1

4-benzyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)